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Research Aspect Experimental Findings

AR & PSA
Reduction

Decreased AR and Prostate-Specific Antigen (PSA) protein levels in LNCaP,
22Rv1, and LAPC4 prostate cancer cells. Effect was not observed in non-

neoplastic PWR-1E cells [1] [2].

Cellular
Phenotypes

Inhibited androgen-induced AR nuclear localization, PSA expression, and cell

growth. Induced cell cycle arrest in the G1 phase [1] [2].

Key Pathway
Activation

Induced phosphorylation of Akt (at Ser-473 and Thr-308) and Mdm2 (at Ser-166)

[1] [2].

Mechanistic
Confirmation

PI3K inhibitor (LY294002) restored AR levels. Overexpression of kinase-dead Akt

reversed Isosilybin B-mediated AR degradation [1] [2].

Final Degradation
Step

Promoted the formation of a complex between Akt, Mdm2, and AR, leading to

phosphorylation-dependent ubiquitination of AR and its degradation by the
proteasome [1] [2].
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Experimental
Parameter

Details

Source of
Compound

Isolated from milk thistle (Silybum marianum) [3] [4] [5].

Cell Lines Used Human prostate carcinoma: LNCaP (mutated AR), 22Rv1 (mutated AR), LAPC4

(wild-type AR). Control: non-neoplastic human prostate epithelial PWR-1E cells
[1] [2].

Treatment
Concentrations

10 to 90 μM [1] [2].

| Key Reagents & Methods | - PI3K Inhibition: Pre-treatment with LY294002 [1] [2].

Akt Role Confirmation: Overexpression of a kinase-dead Akt mutant [1] [2].

Complex Formation: Antibody pull-down assays to detect Akt-Mdm2-AR interaction [1] [2].
Ubiquitination: Assessment of phosphorylation-dependent AR ubiquitination [1] [2]. |

The Confirmed Pathway Mechanism

The following diagram illustrates the mechanism by which Isosilybin B leads to the degradation of the

Androgen Receptor, as confirmed by the cited experimental evidence.
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Comparison with Isosilybin A: Another major compound from milk thistle, Isosilybin A, also

demonstrates anti-prostate cancer effects by promoting apoptosis and reducing AR levels. However,
its primary mechanism involves a broader targeting of the Akt-NF-κB-AR axis, and its AR reduction

was found to be independent of caspase activation [6].
Current Research Landscape: While the specific mechanism of Isosilybin B was established in

2008, recent scientific reviews (2024-2025) continue to highlight the importance of targeting AR
through various mechanisms, including post-translational modifications and degradation, as a

promising strategy for prostate cancer therapy [7] [8] [9]. This confirms the ongoing relevance of this
pathway, though the evidence for Isosilybin B itself comes from the foundational study.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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